5-ethyl-1-methylpiperazin-2-one
Description
5-Ethyl-1-methylpiperazin-2-one is a chemical compound with the empirical formula C7H14N2O . It is a solid substance . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Synthesis Analysis
The synthesis of piperazine derivatives, such as this compound, has been the subject of recent research . Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCCN1CC@@HNCC1=O . The InChI key for this compound is HKAYDMPIWDDERB-ZCFIWIBFSA-N . Physical And Chemical Properties Analysis
This compound is a solid substance . Its molecular weight is 142.20 . More detailed physical and chemical properties were not found in the search results.Mechanism of Action
Safety and Hazards
The safety data sheet for (S)-1-ethyl-5-methylpiperazin-2-one, a similar compound, indicates that it is harmful if swallowed, in contact with skin, or if inhaled. It may cause skin and eye irritation and may cause respiratory irritation . It is recommended to use only outdoors or in a well-ventilated area, avoid breathing dust/fumes, and wear protective clothing, gloves, and eye/face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-ethyl-1-methylpiperazin-2-one involves the reaction of 1-methylpiperazine with ethyl chloroformate in the presence of a base to form the intermediate ethyl 1-methylpiperazine-2-carbamate. This intermediate is then hydrolyzed with an acid to yield the final product.", "Starting Materials": [ "1-methylpiperazine", "ethyl chloroformate", "base", "acid" ], "Reaction": [ "Step 1: 1-methylpiperazine is reacted with ethyl chloroformate in the presence of a base to form ethyl 1-methylpiperazine-2-carbamate.", "Step 2: The intermediate ethyl 1-methylpiperazine-2-carbamate is hydrolyzed with an acid to yield 5-ethyl-1-methylpiperazin-2-one." ] } | |
CAS RN |
1000577-07-0 |
Molecular Formula |
C7H14N2O |
Molecular Weight |
142.20 g/mol |
IUPAC Name |
5-ethyl-1-methylpiperazin-2-one |
InChI |
InChI=1S/C7H14N2O/c1-3-6-5-9(2)7(10)4-8-6/h6,8H,3-5H2,1-2H3 |
InChI Key |
QLFQFGAIOKXHLN-UHFFFAOYSA-N |
Canonical SMILES |
CCC1CN(C(=O)CN1)C |
Purity |
95 |
Origin of Product |
United States |
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